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Compound of Interest

Compound Name: 1-Hydroxyanthraquinone

Cat. No.: B086950

Effective management and disposal of 1-Hydroxyanthraquinone are critical for ensuring
laboratory safety and environmental protection. As a substance suspected of causing cancer
and known to be an eye irritant and highly toxic to aquatic life, adherence to strict disposal
protocols is mandatory.[1][2] This guide provides clear, step-by-step instructions for
researchers, scientists, and drug development professionals to handle and dispose of 1-
Hydroxyanthraquinone waste safely and in compliance with regulations.

Immediate Safety and Hazard Summary

Before handling 1-Hydroxyanthraquinone, it is essential to be aware of its primary hazards
and properties. This substance should be managed as a hazardous chemical waste from the
moment it is generated.[3]
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Property Description / Value
Chemical Name 1-Hydroxyanthraquinone
CAS Number 129-43-1

Orange-red to yellow crystalline solid or powder.

[4]

Physical Form

Suspected of causing cancer (GHS

Carcinogenicity Category 2).[1] Causes serious

Key Health Hazards eye irritation (GHS Eye Irritation Category 2A).
Harmful if swallowed (Acute Toxicity, Oral
Category 4).

Environmental Hazards Very toxic to aquatic life with long-lasting effects.

Incompatible Materials Strong oxidizing agents.

Collection by a licensed hazardous waste
Primary Disposal Method disposal service; Incineration is a common

method for contaminated lab waste.

Step-by-Step Disposal Protocol for 1-
Hydroxyanthraquinone

This protocol outlines the necessary procedures for the safe segregation, storage, and disposal
of waste containing 1-Hydroxyanthraquinone.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Given the health hazards, proper PPE is mandatory at all stages of handling and disposal. This
includes:

o Safety Goggles: To protect against eye irritation.
» Lab Coat: To prevent skin contact.

e Gloves: Chemical-resistant gloves are required.
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Step 2: Classify and Segregate the Waste
Proper segregation is the foundation of safe chemical waste management.

e Do Not Mix: 1-Hydroxyanthraquinone waste must not be mixed with other waste streams.
Keep it separate from incompatible materials, especially strong oxidizing agents.

e Solid vs. Liquid: Keep solid waste (e.g., unused powder, contaminated weigh boats, paper
towels) separate from liquid waste (e.g., solutions in organic solvents).

o Contaminated Labware: Glassware and other reusable items contaminated with 1-
Hydroxyanthraquinone should also be segregated for decontamination or disposal.

Step 3: Use Designated and Correctly Labeled Hazardous Waste Containers
All hazardous waste must be stored in appropriate containers.

» Container Selection: Use a container made of a compatible material (e.g., a clean, dry,
sealable plastic or glass bottle) that will not react with the waste. The container must be in
good condition, leak-proof, and have a secure, tightly fitting screw cap.

o Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE". The
label must also include the full chemical name ("1-Hydroxyanthraquinone") and the
approximate concentration or percentage of each component in the waste mixture.

Step 4: Accumulate Waste in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored safely at or near the point of generation in a designated
Satellite Accumulation Area (SAA) while awaiting pickup.

o Storage Location: The SAA must be in the same room where the waste is generated.

o Keep Containers Closed: Waste containers must be kept securely capped at all times,
except when you are actively adding waste. This prevents spills and the release of vapors.

e Accumulation Limits: Be aware of institutional and regulatory limits for the amount of waste
stored in an SAA (typically a maximum of 55 gallons of total hazardous waste).
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Step 5: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through your institution's designated
hazardous waste collection program, typically managed by the Environmental Health & Safety
(EHS) office.

e Request Pickup: Once your waste container is full, or if it has been in storage for an
extended period (e.g., 6-12 months), submit a hazardous material pickup request to your
EHS office.

o Prohibited Actions: Never dispose of 1-Hydroxyanthraquinone by pouring it down the sink
or drain, as it is toxic to aquatic life and this is strictly forbidden. Do not discard it in the
regular trash or attempt to dispose of it by evaporation.

Step 6: Manage Empty Containers and Contaminated Materials

o Empty Containers: Since 1-Hydroxyanthraquinone is not an EPA P-listed (acutely
hazardous) waste, empty containers that held the pure substance can typically be disposed
of as regular trash after being thoroughly emptied, with as little residue as possible
remaining. The original label must be fully defaced or removed before disposal.

o Contaminated Disposables: Items like gloves, bench paper, and weigh boats that are
contaminated with 1-Hydroxyanthraquinone must be collected as solid hazardous waste.

e Reusable Glassware: Contaminated glassware should be decontaminated by rinsing with a
suitable solvent (e.g., acetone or ethanol). The rinsate must be collected as hazardous liquid
waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxyanthraquinone waste.
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Caption: Workflow for the safe disposal of 1-Hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b086950?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxyanthraquinone
https://www.epa.gov/epcra/consolidated-list-lists
https://www.uth.edu/safety/environmental-protection/plistedwastes.pdf
https://www.pwaste.com/HW-Drugs
https://www.benchchem.com/product/b086950#1-hydroxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b086950#1-hydroxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b086950#1-hydroxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b086950#1-hydroxyanthraquinone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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